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An In-depth Technical Guide on the Triphenylmethane Dye, Mordant Blue 29 (Chrome Azurol

S)

This technical guide provides a comprehensive overview of Mordant Blue 29, a

triphenylmethane dye widely utilized in various scientific and research applications. This

document is intended for researchers, scientists, and drug development professionals, offering

detailed information on its chemical properties, synthesis, and key experimental applications.

Introduction
Mordant Blue 29, also known by its common name Chrome Azurol S, is an anionic

triphenylmethane dye.[1][2] Its chemical structure features a central triphenylmethane core

modified with carboxyl, hydroxyl, and sulfonate functional groups.[3] This specific arrangement

of functional groups imparts the dye with its characteristic chromophoric properties and its

ability to form stable, colored complexes with a variety of metal ions.[2][3] This property makes

it an invaluable reagent in analytical chemistry, particularly for the spectrophotometric

determination of metals.[2]

Physicochemical and Spectral Properties
Mordant Blue 29 is typically a brown to black solid powder.[4] It is soluble in water, presenting

as a brown-light yellow solution, and slightly soluble in ethanol, forming a red-light brown

solution.[1][5] The dye is stable under normal conditions but is incompatible with strong

oxidizing agents.[2][5]
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Table 1: Physicochemical Properties of Mordant Blue 29
Property Value Reference

C.I. Name Mordant Blue 29, 43825 [1]

CAS Number 1667-99-8 [1]

Molecular Formula
C₂₃H₁₅Cl₂NaO₉S or

C₂₃H₁₃Cl₂Na₃O₉S
[1][5]

Molecular Weight 561.32 g/mol or 605.28 g/mol [1][5]

Appearance Brown to black solid powder [4]

Melting Point 328°C [6]

Flash Point 101°C [6]

Water Solubility Soluble [1][5]

Ethanol Solubility Slightly soluble [1]

Table 2: Spectral Properties of Mordant Blue 29
Parameter Value Conditions Reference

λmax 458 nm In water [2][5]

λmax 425.0 to 435.0 nm
pH 7.0 phosphate

buffer
[7]

pKa1 2.45 25°C [5]

pKa2 4.86 25°C [5]

pKa3 11.47 25°C [5]

Synthesis and Manufacturing
The synthesis of Mordant Blue 29 involves a two-step process: a condensation reaction

followed by an oxidation step.[1][3] The process begins with the condensation of 2,4-dichloro-3-

formylbenzenesulfonic acid with 2-hydroxy-3-methylbenzoic acid.[1][3] The resulting
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intermediate product is then oxidized to form the final dye structure.[3] Finally, the product is

converted into its sodium salt form for commercial use.[1][3]

Synthesis Workflow of Mordant Blue 29
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Caption: Synthesis workflow for Mordant Blue 29.

Applications in Research and Analysis
Mordant Blue 29 has established significant utility in analytical chemistry due to its excellent

complex-forming capabilities with a wide range of metal ions.[3]

Metal Ion Detection
The primary application of Mordant Blue 29 is as a colorimetric indicator for metal titrations.[3]

It forms stable, distinctly colored complexes with various metal ions, including aluminum, iron,

chromium, and beryllium.[2][3] This property allows for the quantitative determination of these

metals in various samples through spectrophotometry.[2] The dye is also used for the

determination of fluoride ions, where the beryllium complex of the dye is utilized.[2]
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Mechanism of Metal Ion Detection
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Caption: Complexation mechanism for metal ion detection.

Microbiological Applications
In the field of microbiology, Mordant Blue 29 is employed to evaluate the production of

siderophores by rhizosphere bacteria.[3] Siderophores are high-affinity iron-chelating

compounds secreted by microorganisms. The dye's ability to react with iron provides a visual

indication of siderophore activity, which is crucial for studies in soil microbiology and plant-

microbe interactions.[3]
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Experimental Protocols
General Protocol for Spectrophotometric Metal
Determination
The following is a generalized protocol for the use of Mordant Blue 29 as an indicator in the

spectrophotometric determination of a metal ion. Specific parameters such as pH, wavelength,

and concentrations will need to be optimized for the specific metal being analyzed.

Preparation of Standard Solutions: Prepare a series of standard solutions of the metal ion of

known concentrations.

Preparation of Mordant Blue 29 Solution: Prepare a stock solution of Mordant Blue 29 in

deionized water. The concentration may vary depending on the application.

Complex Formation: To each standard solution and the unknown sample, add a specific

volume of the Mordant Blue 29 solution and a buffer solution to maintain the optimal pH for

complex formation.

Incubation: Allow the solutions to stand for a specified time to ensure complete complex

formation.

Spectrophotometric Measurement: Measure the absorbance of each solution at the

wavelength of maximum absorbance (λmax) for the metal-dye complex using a

spectrophotometer.

Calibration Curve: Plot a calibration curve of absorbance versus the concentration of the

standard solutions.

Determination of Unknown Concentration: Use the calibration curve to determine the

concentration of the metal ion in the unknown sample.
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Experimental Workflow for Metal Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

http://www.worlddyevariety.com/mordant-dyes/mordant-blue-29.html
https://www.chembk.com/en/chem/C.I.%20Mordant%20Blue%2029
https://www.vulcanchem.com/product/vc156333
https://www.invivochem.com/product/V65708
https://www.invivochem.com/product/V65708
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3724341.htm
https://www.chemicalbook.com/msds/mordant-blue-29.htm
https://www.tcichemicals.com/OP/en/p/C0979
https://www.benchchem.com/product/b15547470#mordant-blue-29-as-a-triphenylmethane-dye
https://www.benchchem.com/product/b15547470#mordant-blue-29-as-a-triphenylmethane-dye
https://www.benchchem.com/product/b15547470#mordant-blue-29-as-a-triphenylmethane-dye
https://www.benchchem.com/product/b15547470#mordant-blue-29-as-a-triphenylmethane-dye
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15547470?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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